1-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-thiophen-3-ylethanone
• InChI: InChI=1S/C11H13NOS2/c13-11(3-8-1-2-14-6-8)12-5-10-4-9(12)7-15-10/h1-2,6,9-10H,3-5,7H2
• InChI Key: FTTJFTUBSWTPIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)CC3=CSC=C3
• Molecular Formula: C11H13NOS2
• Molecular Weight: 239.4 g/mol

Description

The compound “1-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(thiophen-3-yl)ethanone” is a complex organic molecule. It contains a 2-thia-5-azabicyclo[2.2.1]heptane group, which is a type of azabicyclic compound. Azabicyclic compounds are bicyclic structures where one or more atoms in the rings are nitrogen. It also contains a thiophen-3-yl group, which is a type of aromatic compound that contains sulfur.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the azabicyclic structure and the attachment of the thiophen-3-yl group. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a bicyclic structure containing nitrogen and sulfur atoms, and an aromatic thiophene ring. The exact structure would depend on the specific locations of these atoms and groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the azabicyclic and thiophene groups. The nitrogen in the azabicyclic group could potentially act as a nucleophile, while the thiophene group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, and stability would be influenced by the presence and location of the azabicyclic and thiophene groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve exploring its synthesis, properties, and potential biological activity. This could include studies to determine its mechanism of action and potential therapeutic uses.